(4-chloro-3-nitrobenzylidene)[4-(phenyldiazenyl)phenyl]amine

• IUPAC Name: 1-(4-chloro-3-nitrophenyl)-N-(4-phenyldiazenylphenyl)methanimine
• InChI: InChI=1S/C19H13ClN4O2/c20-18-11-6-14(12-19(18)24(25)26)13-21-15-7-9-17(10-8-15)23-22-16-4-2-1-3-5-16/h1-13H
• InChI Key: BKIKAHFPYFCDAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H13ClN4O2
• DSSTOX Substance ID: DTXSID101037766
• Molecular Weight: 364.8 g/mol
• CAS RN: 303058-68-6

Description

(4-chloro-3-nitrobenzylidene)[4-(phenyldiazenyl)phenyl]amine, commonly known as CNP, is a synthetic compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 397.85 g/mol. CNP is a derivative of azo dyes and has been used as a pH indicator, a coloring agent, and a photosensitizer. In recent years, CNP has gained attention for its potential as a therapeutic agent due to its unique chemical structure and biological properties.

Mechanism of Action

The mechanism of action of CNP involves the formation of reactive oxygen species (ROS) and the activation of the mitochondrial pathway of apoptosis. CNP has been shown to induce the release of cytochrome c from the mitochondria, which activates the caspase cascade. CNP also inhibits the activity of anti-apoptotic proteins, such as Bcl-2 and Bcl-xL, which leads to the activation of pro-apoptotic proteins, such as Bax and Bak.
Biochemical and Physiological Effects
CNP has been shown to have several biochemical and physiological effects. It has been found to induce oxidative stress, which leads to the generation of ROS and the activation of the antioxidant defense system. CNP has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that degrade the extracellular matrix. This inhibition of MMPs may contribute to the anti-cancer effects of CNP.

Advantages and Limitations for Lab Experiments

One advantage of using CNP in lab experiments is its high solubility in organic solvents, which allows for easy preparation of stock solutions. CNP is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of using CNP is its potential toxicity, which may limit its use in certain experiments. Additionally, CNP may interfere with certain assays, such as those that rely on the activity of MMPs.

Future Directions

There are several potential future directions for research on CNP. One area of interest is the development of CNP-based therapeutics for cancer treatment. This may involve the optimization of CNP synthesis and the testing of CNP analogs with improved efficacy and safety profiles. Another area of interest is the investigation of the mechanism of action of CNP in more detail, including its effects on cellular signaling pathways and gene expression. Finally, the potential use of CNP as a photosensitizer in photodynamic therapy is also an area of interest for future research.

Scientific Research Applications

CNP has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. The mechanism of action of CNP involves the induction of apoptosis, which is a programmed cell death process. CNP has been found to activate the caspase cascade, which leads to the cleavage of cellular proteins and DNA fragmentation.